2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol

• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol
• IUPAC Name: 2-(2-benzyl-5-methylpyrazol-3-yl)ethanol
• InChI: InChI=1S/C13H16N2O/c1-11-9-13(7-8-16)15(14-11)10-12-5-3-2-4-6-12/h2-6,9,16H,7-8,10H2,1H3
• InChI Key: BKMFUMHVXCZNRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)CCO)CC2=CC=CC=C2

Description

2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LAH (250 mg, 6.6 mmol) was suspended in THF (18 ml) in an inert atmosphere and cooled to 0° C. followed by the dropwise addition of a solution of (2-benzyl-5-methyl-2H-pyrazol-3-yl)-acetic acid methyl ester (1.07 g, 4.4 mmol) in THF (4 ml). Stirring was continued for 2 h at rt. At 0° C., water (0.25 ml), 15% aqueous NaOH-solution (0.25 ml) and again water (0.75 ml) were subsequently added. Stirring was continued for several hours followed by the addition of sodium sulfate and filtration. The filtrate was concentrated under reduced pressure to give 850 mg (89%) of 2-(2-benzyl-5-methyl-2H-pyrazol-3-yl)-ethanol directly used in the next step without further purification. LC-MS: tR=0.66 min; [M+H]+=217.15.